Cas no 1354017-33-6 ([(R)-1-(2-Amino-ethyl)-piperidin-3-yl]-ethyl-carbamic acid benzyl ester)

• Product Name: [(R)-1-(2-Amino-ethyl)-piperidin-3-yl]-ethyl-carbamic acid benzyl ester
• CAS No: 1354017-33-6
• MF: C₁₇H₂₇N₃O₂
• MW: 305.415184259415
• CID: 2159621
• Update Time: 2025-07-09

[(R)-1-(2-Amino-ethyl)-piperidin-3-yl]-ethyl-carbamic acid benzyl ester Chemical and Physical Properties

Names and Identifiers

• [(R)-1-(2-amino-ethyl)-piperidin-3-yl]-ethyl-carbamic acid benzyl ester
• (R)-Benzyl (1-(2-aminoethyl)piperidin-3-yl)(ethyl)carbamate
• AM96673
• [(R)-1-(2-aminoethyl)piperidin-3-yl]ethylcarbamic acid benzyl ester
• [(R)-1-(2-Amino-ethyl)-piperidin-3-yl]-ethyl-carbamic acid benzyl ester

• Inchi： 1S/C17H27N3O2/c1-2-20(16-9-6-11-19(13-16)12-10-18)17(21)22-14-15-7-4-3-5-8-15/h3-5,7-8,16H,2,6,9-14,18H2,1H3/t16-/m1/s1
• InChI Key： AHPMNZWTROIHIK-MRXNPFEDSA-N
• SMILES： O(CC1C=CC=CC=1)C(N(CC)[C@H]1CN(CCN)CCC1)=O

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 22
• Rotatable Bond Count: 7
• Complexity: 332
• Topological Polar Surface Area: 58.8

Additional information on [(R)-1-(2-Amino-ethyl)-piperidin-3-yl]-ethyl-carbamic acid benzyl ester

Professional Introduction to [(R)-1-(2-Amino-ethyl)-piperidin-3-yl]-ethyl-carbamic acid benzyl ester (CAS No. 1354017-33-6)

[(R)-1-(2-Amino-ethyl)-piperidin-3-yl]-ethyl-carbamic acid benzyl ester, a compound with the CAS number 1354017-33-6, is a significant molecule in the field of pharmaceutical chemistry. This compound belongs to the class of piperidine derivatives, which are widely recognized for their diverse biological activities and applications in drug development. The structural features of this molecule, particularly its (R)-configuration and the presence of an amino ethyl side chain, contribute to its unique chemical and pharmacological properties.

The benzyl ester functionality in the molecule plays a crucial role in its reactivity and stability. This ester group is often employed in medicinal chemistry as a protecting group for carboxylic acids, allowing for selective modifications during synthetic pathways. The benzyl ester moiety also enhances the solubility and bioavailability of the compound, making it a valuable intermediate in the synthesis of more complex pharmaceutical agents.

Recent advancements in the field of drug discovery have highlighted the importance of chiral compounds in achieving therapeutic efficacy. The (R)-configuration of [(R)-1-(2-Amino-ethyl)-piperidin-3-yl]-ethyl-carbamic acid benzyl ester underscores its stereochemical specificity, which is critical for ensuring optimal biological activity. Studies have demonstrated that enantiomeric purity significantly influences the pharmacokinetic and pharmacodynamic profiles of drugs, making compounds like this one highly sought after in research and development.

One of the most compelling aspects of this compound is its potential application in the development of novel therapeutic agents. Piperidine derivatives have been extensively studied for their role in treating various diseases, including neurological disorders, infectious diseases, and cancer. The 2-amino ethyl side chain provides a versatile scaffold for further functionalization, enabling chemists to design molecules with tailored biological activities.

In recent years, there has been a growing interest in the development of kinase inhibitors, which are essential for treating cancers and inflammatory diseases. The structural motif present in [(R)-1-(2-Amino-ethyl)-piperidin-3-yl]-ethyl-carbamic acid benzyl ester exhibits similarities to known kinase inhibitors, suggesting its potential as a lead compound for further optimization. Researchers have leveraged computational modeling and high-throughput screening techniques to identify promising candidates for drug development, and this compound has emerged as a candidate worthy of further investigation.

The synthesis of this compound involves multi-step organic reactions that showcase the expertise of medicinal chemists. The introduction of the (R)-configuration at the piperidine ring requires precise stereocontrol, often achieved through asymmetric synthesis methods such as chiral auxiliaries or transition metal catalysis. The subsequent introduction of the benzyl ester group further highlights the synthetic ingenuity required to produce such complex molecules.

From a biochemical perspective, the amino ethyl side chain can interact with various biological targets through hydrogen bonding and hydrophobic interactions. This property makes it an attractive feature for designing molecules that can selectively bind to specific enzymes or receptors. Such interactions are fundamental to drug action, as they determine how a drug interacts with its biological target and influences its therapeutic effects.

The benzyl ester group also serves as a handle for subsequent chemical modifications. For instance, it can be hydrolyzed under acidic or basic conditions to yield the corresponding carboxylic acid, which can then be further functionalized into amides, esters, or other derivatives. This flexibility allows researchers to explore multiple synthetic pathways and optimize the properties of their compounds.

In conclusion, [(R)-1-(2-Amino-ethyl)-piperidin-3-yl]-ethyl-carbamic acid benzyl ester (CAS No. 1354017-33-6) is a multifaceted compound with significant potential in pharmaceutical research and development. Its unique structural features, including the (R)-configuration, 2-amino ethyl side chain, and benzyl ester functionality, make it a valuable intermediate for synthesizing novel therapeutic agents. As research continues to uncover new applications for piperidine derivatives, compounds like this one will undoubtedly play a crucial role in advancing drug discovery efforts worldwide.